Cyhexatin Cyhexatin Technical cyhexatin is a nearly odorless white crystalline powder that has no true melting point but degrades to bis(tricyclohexyl)tin oxide at 121 to 131°C which decomposes at 228°C; a melting point of 195-198°C is also reported. Very insoluble in water (less than 1 mg/L at 25°C), but wettable by water. Soluble in some organic solvents (acetone 1.3 g/L; xylenes 3.6 g/L; carbon tetrachloride 28 g/L; dichloromethane 34 g/L). Used as an acaricide (an agent to kill plant-feeding mites) in almonds, walnuts, hops and some fruits.
Cyhexatin is an organotin acaricide.
Brand Name: Vulcanchem
CAS No.: 13121-70-5
VCID: VC21166482
InChI: InChI=1S/3C6H11.H2O.Sn/c3*1-2-4-6-5-3-1;;/h3*1H,2-6H2;1H2;
SMILES: C1CCC(CC1)[Sn](C2CCCCC2)C3CCCCC3.O
Molecular Formula: C18H35OSn
Molecular Weight: 386.2 g/mol

Cyhexatin

CAS No.: 13121-70-5

Cat. No.: VC21166482

Molecular Formula: C18H35OSn

Molecular Weight: 386.2 g/mol

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Cyhexatin - 13121-70-5

Specification

Description Technical cyhexatin is a nearly odorless white crystalline powder that has no true melting point but degrades to bis(tricyclohexyl)tin oxide at 121 to 131°C which decomposes at 228°C; a melting point of 195-198°C is also reported. Very insoluble in water (less than 1 mg/L at 25°C), but wettable by water. Soluble in some organic solvents (acetone 1.3 g/L; xylenes 3.6 g/L; carbon tetrachloride 28 g/L; dichloromethane 34 g/L). Used as an acaricide (an agent to kill plant-feeding mites) in almonds, walnuts, hops and some fruits.
Cyhexatin is an organotin acaricide.
CAS No. 13121-70-5
Molecular Formula C18H35OSn
Molecular Weight 386.2 g/mol
Standard InChI InChI=1S/3C6H11.H2O.Sn/c3*1-2-4-6-5-3-1;;/h3*1H,2-6H2;1H2;
Standard InChI Key UGCNRZFAUBJVPT-UHFFFAOYSA-N
SMILES C1CCC(CC1)[Sn](C2CCCCC2)C3CCCCC3.O
Canonical SMILES C1CCC(CC1)[Sn](C2CCCCC2)C3CCCCC3.O
Boiling Point 442 °F at 760 mm Hg (Decomposes) (NIOSH, 2016)
442°F (decomposes)
442°F (Decomposes)
Colorform White crystalline powde
Melting Point 383 °F (NIOSH, 2016)
196 °C
383°F

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